GNE-555

• Molecular Formula: C26H34N6O3
• Molecular Weight: 478.6 g/mol
• InChI: InChI=1S/C26H34N6O3/c1-3-27-26(33)28-18-6-4-17(5-7-18)24-29-23-21(25(30-24)31-10-11-34-13-16(31)2)12-19-8-9-22(23)32(19)20-14-35-15-20/h4-7,16,19-20,22H,3,8-15H2,1-2H3,(H2,27,28,33)/t16-,19-,22+/m0/s1
• InChIKey: NHJAMHLWORQRFH-XWFZLUIHSA-N

GNE-555: mTOR Inhibitor Profile

GNE-555 (compound 20) is a selective, ATP-competitive small molecule inhibitor of mammalian target of rapamycin (mTOR) kinase, belonging to the pyrimidoaminotropane chemical class. It was specifically designed to overcome CYP3A4 time-dependent inhibition (TDI) liabilities inherent to the earlier tetrahydroquinazoline (THQ) scaffold that produced the clinical candidate GDC-0349 [1]. GNE-555 exhibits a Ki of 1.5 nM against mTOR and demonstrates >250-fold selectivity over the closely related PI3Kα lipid kinase [1]. The compound is metabolically stable, orally bioavailable across multiple preclinical species, and has been validated in tumor xenograft models [1].

1

mTOR pathway inhibition studies Dual mTORC1/2 blockade context

2

Isoform-selectivity assay context Selectivity over PI3Kα lipid kinase

3

CYP3A4 TDI-free research workflow Scaffold designed to eliminate TDI liability

• [1] Estrada AA, Shore DG, Blackwood E, Chen YH, Deshmukh G, Ding X, et al. Pyrimidoaminotropanes as potent, selective, and efficacious small molecule kinase inhibitors of the mammalian target of rapamycin (mTOR). J Med Chem. 2013;56(7):3090-101. View Source

GNE-555: Substitution Limitations

Generic substitution of GNE-555 with rapamycin analogs (rapalogs) or with earlier THQ-scaffold ATP-competitive inhibitors such as GDC-0349 introduces distinct pharmacological liabilities that compromise research reproducibility. Rapalogs inhibit only mTORC1 allosterically and fail to block mTORC2-mediated signaling, thereby limiting pathway suppression and enabling compensatory Akt activation via S6K-IRS1 feedback [1]. Conversely, the THQ scaffold exemplified by GDC-0349 carries intrinsic CYP3A4 time-dependent inhibition (TDI) risk, which confounds combination study interpretation and necessitates higher dosing for efficacy [2]. GNE-555's pyrimidoaminotropane core was rationally engineered to eliminate the THQ-associated CYP3A4 TDI liability while preserving mTORC1/2 dual inhibition and improving free drug clearance [2]. These scaffold-level differences render GNE-555 functionally non-interchangeable with either rapalogs or earlier ATP-competitive mTOR inhibitors in experimental settings requiring clean pharmacokinetic profiles or complete mTORC1/2 pathway blockade.

Mechanism mismatch

Rapalog substitution may not reproduce mTORC2 pathway endpoints and may shift Akt feedback activation context.

Pharmacokinetic confound

THQ-scaffold inhibitors like GDC-0349 carry intrinsic CYP3A4 TDI risk, which may confound combination-study interpretation.

Scaffold-level differentiation

Pyrimidoaminotropane core eliminates THQ-associated CYP3A4 TDI, preserving clean pharmacokinetic research profile.

• [1] Pei Z, Blackwood E, Liu L, Malek S, Belvin M, Koehler MF, et al. Discovery and biological profiling of potent and selective mTOR inhibitor GDC-0349. ACS Med Chem Lett. 2012;4(1):103-7. View Source
• [2] Estrada AA, Shore DG, Blackwood E, Chen YH, Deshmukh G, Ding X, et al. Pyrimidoaminotropanes as potent, selective, and efficacious small molecule kinase inhibitors of the mammalian target of rapamycin (mTOR). J Med Chem. 2013;56(7):3090-101. View Source

GNE-555 Head-to-Head Comparisons

In Vivo Efficacy vs. GDC-0349 in MCF-7 Xenografts

In a direct head-to-head in vivo efficacy study, GNE-555 achieved comparable tumor growth inhibition to its clinical predecessor GDC-0349 at less than half the dose. The data demonstrate that GNE-555 produces equivalent antitumor efficacy with substantially lower compound exposure, reflecting improved pharmacokinetic properties and target engagement efficiency [1].

In Vivo Model Response

Head-to-head

Comparable tumor growth inhibition vs GDC-0349 at less than half the dose in MCF-7 xenograft

Dose efficiency

Context-dependent

Model-response endpoint context

14-day MCF-7 model; oral administration

Evidence Dimension	In vivo tumor growth inhibition (TGI) in MCF-7 breast cancer xenograft model over 14 days
Target Compound Data	GNE-555: comparable efficacy to GDC-0349 at <50% of the comparator dose
Comparator Or Baseline	GDC-0349 (THQ-scaffold mTOR inhibitor, clinical candidate): requires approximately 2-fold or greater dose to achieve equivalent TGI
Quantified Difference	Similar efficacy at less than half the dose
Conditions	MCF-7 human breast cancer xenograft model in mice; 14-day tumor growth inhibition study; oral administration

Why This Matters

Lower efficacious dose requirements translate directly to reduced compound consumption per experiment, lowering procurement costs for long-term in vivo oncology studies while maintaining experimental validity.

• [1] Estrada AA, Shore DG, Blackwood E, Chen YH, Deshmukh G, Ding X, et al. Pyrimidoaminotropanes as potent, selective, and efficacious small molecule kinase inhibitors of the mammalian target of rapamycin (mTOR). J Med Chem. 2013;56(7):3090-101. View Source

Ki Comparison vs. GDC-0349

GNE-555 demonstrates approximately 2.5-fold higher binding affinity for mTOR kinase compared to GDC-0349 in biochemical assays. While both compounds are potent mTOR inhibitors, the numerical difference in Ki values reflects the optimization of the pyrimidoaminotropane core for enhanced target engagement [1].

Binding Affinity

Cross-study comparable

Ki = 1.5 nM vs GDC-0349 Ki = 3.8 nM

Affinity ratio

~2.5-fold lower Ki

Assay potency context

Biochemical ATP-competitive format

Evidence Dimension	mTOR kinase inhibitory binding affinity (Ki)
Target Compound Data	Ki = 1.5 nM
Comparator Or Baseline	GDC-0349: Ki = 3.8 nM
Quantified Difference	GNE-555 exhibits approximately 2.5-fold lower Ki value (higher affinity)
Conditions	Biochemical kinase inhibition assay; ATP-competitive binding format

Why This Matters

Higher binding affinity enables lower working concentrations in cell-based assays while maintaining full target engagement, reducing potential off-target effects at elevated compound concentrations.

• [1] Probes & Drugs Portal. GDC-0349 Compound Entry. GDC-0349 is a potent and selective ATP-competitive mTOR inhibitor with a Ki of 3.8 nM. View Source

Dual mTORC1/2 Inhibition vs. Rapalogs

Unlike first-generation rapamycin analogs (rapalogs) that exclusively inhibit mTORC1 allosterically, GNE-555 functions as an ATP-competitive inhibitor that fully suppresses both mTORC1 and mTORC2 complexes. In NCI-PC3 prostate cancer cells, GNE-555 completely suppresses phosphorylation of the mTORC1 substrate p70S6K [1]. Although direct quantitative comparison data for mTORC2 inhibition (Akt S473 phosphorylation) are not reported in the primary literature, class-level inference from the ATP-competitive mechanism indicates that GNE-555, like GDC-0349, achieves dual mTORC1/2 blockade [2], whereas rapalogs such as everolimus and temsirolimus fail to inhibit mTORC2 [2].

Pathway Coverage

Class-level

Complete p70S6K suppression in NCI-PC3 cells; rapalogs fail mTORC2

Pathway-response interpretation

mTORC2 data inferred from class

Evidence Dimension	mTORC1 substrate phosphorylation inhibition (p70S6K suppression)
Target Compound Data	GNE-555: complete suppression of p70S6K phosphorylation in NCI-PC3 cells
Comparator Or Baseline	Rapalogs (everolimus, temsirolimus): incomplete mTORC1 inhibition; no mTORC2 inhibition (class-level data from GDC-0349 publication [2])
Quantified Difference	Qualitative difference in pathway coverage: ATP-competitive inhibitors suppress both mTORC1 and mTORC2; rapalogs suppress only mTORC1 partially and fail to inhibit mTORC2
Conditions	NCI-PC3 human prostate cancer cells; phosphorylation assessed via immunoblotting

Why This Matters

Dual mTORC1/2 inhibition prevents compensatory Akt activation via the S6K-IRS1 feedback loop, a known resistance mechanism to rapalog therapy; this property is essential for studies requiring complete pathway suppression.

• [1] Estrada AA, Shore DG, Blackwood E, Chen YH, Deshmukh G, Ding X, et al. Pyrimidoaminotropanes as potent, selective, and efficacious small molecule kinase inhibitors of the mammalian target of rapamycin (mTOR). J Med Chem. 2013;56(7):3090-101. View Source
• [2] Pei Z, Blackwood E, Liu L, Malek S, Belvin M, Koehler MF, et al. Discovery and biological profiling of potent and selective mTOR inhibitor GDC-0349. ACS Med Chem Lett. 2012;4(1):103-7. View Source

CYP3A4 TDI Elimination via Scaffold Optimization

The pyrimidoaminotropane core of GNE-555 was rationally designed to eliminate CYP3A4 time-dependent inhibition (TDI), a liability inherent to the tetrahydroquinazoline (THQ) scaffold that produced GDC-0349. The primary publication explicitly states that the design objectives included attenuation of CYP3A4 TDI, maintenance of aqueous solubility and oral absorption, reduction of free drug clearance, and selective increase of mTOR potency. GNE-555 achieved all these objectives [1]. Quantitative CYP3A4 TDI data are not publicly available for either compound; this represents a scaffold-level differentiation based on the published medicinal chemistry rationale.

CYP TDI Differentiation

Supporting evidence

Scaffold design attenuated CYP3A4 TDI; THQ core known for TDI liability

Data to verify

Quantitative TDI data not reported

Evidence Dimension	CYP3A4 time-dependent inhibition (TDI) liability
Target Compound Data	GNE-555: scaffold designed to attenuate CYP3A4 TDI (qualitative design objective achieved)
Comparator Or Baseline	GDC-0349 (THQ scaffold): known CYP3A4 TDI liability inherent to THQ core
Quantified Difference	Quantitative TDI data not reported; differentiation is based on scaffold chemistry and stated medicinal chemistry objectives
Conditions	Scaffold-level comparison; pyrimidoaminotropane vs. tetrahydroquinazoline core

Why This Matters

Compounds with CYP3A4 TDI liabilities confound experiments involving combination therapies or metabolic pathway analyses. GNE-555's cleaner CYP profile makes it the preferred tool compound for studies requiring unambiguous interpretation of mTOR-specific effects.

• [1] Estrada AA, Shore DG, Blackwood E, Chen YH, Deshmukh G, Ding X, et al. Pyrimidoaminotropanes as potent, selective, and efficacious small molecule kinase inhibitors of the mammalian target of rapamycin (mTOR). J Med Chem. 2013;56(7):3090-101. View Source

GNE-555 Research Applications

Dual mTOR Inhibition Without CYP3A4 TDI

GNE-555 is the optimal tool compound for in vivo tumor xenograft studies where complete mTOR pathway suppression is required and where concurrent CYP3A4-mediated drug-drug interactions would compromise data interpretation. The compound's pyrimidoaminotropane scaffold eliminates the CYP3A4 TDI liability of the THQ series while maintaining dual mTORC1/2 inhibition [1]. Validated models include MCF-7 breast cancer and PC3 prostate cancer xenografts [1].

Combination Therapy Experiments

For studies combining mTOR inhibition with cytotoxic agents or other kinase inhibitors, GNE-555's reduced CYP3A4 TDI profile minimizes the risk of pharmacokinetic interactions that could confound efficacy or toxicity readouts [1]. The compound's >250-fold selectivity over PI3Kα further ensures that observed biological effects are attributable to mTOR inhibition rather than off-target kinase modulation [1].

Cost-Efficient In Vivo Studies

GNE-555 achieves comparable tumor growth inhibition to GDC-0349 at less than half the dose in MCF-7 xenograft models [1]. For laboratories conducting extended in vivo oncology studies, this enhanced potency profile reduces total compound procurement requirements, directly lowering research costs while maintaining experimental validity.

High-Affinity mTOR Binding Assays

With a Ki of 1.5 nM , GNE-555 provides approximately 2.5-fold higher mTOR binding affinity than GDC-0349 (Ki = 3.8 nM) [2]. This higher affinity enables lower working concentrations in cell-based assays, reducing the likelihood of off-target effects while maintaining full target engagement. Validated cellular models include PC3 and MCF-7 cell lines [1] .

Application

Selection Property

Validation Focus

mTOR Pathway Studies (No CYP TDI)

CYP3A4 TDI-free scaffold context

In vivo model-response endpoints

Combination Therapy Research

Reduced CYP interaction profile

Pharmacokinetic confound review

Cost-Efficient In Vivo Studies

Dose-efficiency context

Tumor growth inhibition endpoint review

High-Affinity Binding Assays

Target engagement assay context

Off-target effect minimization review

• [1] Estrada AA, Shore DG, Blackwood E, Chen YH, Deshmukh G, Ding X, et al. Pyrimidoaminotropanes as potent, selective, and efficacious small molecule kinase inhibitors of the mammalian target of rapamycin (mTOR). J Med Chem. 2013;56(7):3090-101. View Source
• [2] Probes & Drugs Portal. GDC-0349 Compound Entry. GDC-0349 is a potent and selective ATP-competitive mTOR inhibitor with a Ki of 3.8 nM. View Source